Cas no 1443336-91-1 ((3-Chlorophenyl)(2,6-difluorobenzyl)sulfane)

• Product Name: (3-Chlorophenyl)(2,6-difluorobenzyl)sulfane
• CAS No: 1443336-91-1
• MF: C₁₃H₉ClF₂S
• MW: 270.725368261337
• CID: 5738729
• PubChem ID: 91656328
• Update Time: 2025-05-30

(3-Chlorophenyl)(2,6-difluorobenzyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1443336-91-1
• (3-Chlorophenyl)(2,6-difluorobenzyl)sulfane
• 1,3-Difluoro-2-[(3-chlorophenyl)sulfanylmethyl]benzene
• Benzene, 2-[[(3-chlorophenyl)thio]methyl]-1,3-difluoro-

• MDL： MFCD18911236
• Inchi： 1S/C13H9ClF2S/c14-9-3-1-4-10(7-9)17-8-11-12(15)5-2-6-13(11)16/h1-7H,8H2
• InChI Key： AJYHNASJWJKTRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SCC1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 270.0081555g/mol
• Monoisotopic Mass: 270.0081555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 337.7±42.0 °C(Predicted)

Additional information on (3-Chlorophenyl)(2,6-difluorobenzyl)sulfane

Introduction to (3-Chlorophenyl)(2,6-Difluorobenzyl)Sulfane (CAS No. 1443336-91-1)

The compound (3-Chlorophenyl)(2,6-Difluorobenzyl)Sulfane, identified by the CAS registry number 1443336-91-1, is a sulfur-containing organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a chlorophenyl group with a difluorobenzyl group through a sulfur atom. The combination of these groups creates a molecule with distinct electronic and steric properties, making it a subject of interest for both academic research and potential industrial applications.

The synthesis of (3-Chlorophenyl)(2,6-Difluorobenzyl)Sulfane involves the reaction of thiols with appropriate electrophiles under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing the need for harsh reaction conditions and minimizing by-products. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate the coupling reactions involved in its preparation.

One of the key areas of research on this compound is its application in coordinate covalent catalysis. The sulfur atom in (3-Chlorophenyl)(2,6-Difluorobenzyl)Sulfane can act as a Lewis base, coordinating with metal centers to form stable metal-sulfur bonds. This property has been exploited in the development of catalysts for various organic transformations, including alkene epoxidation and olefin metathesis. Studies have shown that the presence of fluorine atoms in the difluorobenzyl group enhances the electron-withdrawing effects, which can modulate the electronic environment around the sulfur atom and improve catalytic activity.

Another significant area of investigation is the role of (3-Chlorophenyl)(2,6-Difluorobenzyl)Sulfane in bioorganic chemistry. The compound has been studied as a potential ligand in enzyme inhibition assays, where its ability to bind to specific protein targets has been evaluated. Recent findings suggest that this compound may exhibit selective binding to certain enzymes involved in metabolic pathways, making it a candidate for further exploration in drug discovery.

The structural versatility of (3-Chlorophenyl)(2,6-Difluorobenzyl)Sulfane also makes it an attractive building block for constructing more complex molecules. For instance, researchers have utilized this compound as a precursor for synthesizing heterocyclic compounds with potential applications in materials science. The incorporation of fluorine atoms into the structure provides additional functionality, enabling the design of materials with tailored electronic and optical properties.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of (3-Chlorophenyl)(2,6-Difluorobenzyl)Sulfane. Preliminary results indicate that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways, suggesting that it may not pose significant long-term environmental risks when handled responsibly.

Looking ahead, ongoing research aims to further optimize the synthesis and application of (3-Chlorophenyl)(2,6-Difluorobenzyl)Sulfane. Efforts are being made to explore its use in sustainable chemical processes, such as catalytic hydrogenation and cross-coupling reactions under mild conditions. Additionally, investigations into its role as a chiral auxiliary or asymmetric catalyst are expected to shed light on new strategies for enantioselective synthesis.

In conclusion, (3-Chlorophenyl)(2,6-Difluorobenzyl)Sulfane (CAS No. 1443336-91-1) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to advance our understanding of sulfur-containing organic compounds and their practical uses.